Cas no 768342-88-7 (2-Amino-6-methoxyphenylacetonitrile)

• Product Name: 2-Amino-6-methoxyphenylacetonitrile
• CAS No: 768342-88-7
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4960625
• Update Time: 2025-05-25

2-Amino-6-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methoxyphenylacetonitrile

• Inchi： 1S/C9H10N2O/c1-12-9-4-2-3-8(11)7(9)5-6-10/h2-4H,5,11H2,1H3
• InChI Key： GKJGDLCIKHIUNG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 59

Additional information on 2-Amino-6-methoxyphenylacetonitrile

Research Brief on 2-Amino-6-methoxyphenylacetonitrile (CAS: 768342-88-7) in Chemical Biology and Pharmaceutical Applications

2-Amino-6-methoxyphenylacetonitrile (CAS: 768342-88-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic building block serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its structural versatility and potential for creating novel therapeutic candidates.

The compound's unique chemical properties stem from its electron-rich aromatic system combined with the reactive nitrile group, making it particularly valuable for multicomponent reactions and scaffold hopping strategies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyrimidine derivatives with potent inhibitory activity against EGFR mutations prevalent in non-small cell lung cancer.

Recent synthetic methodology developments have significantly improved the production efficiency of 2-Amino-6-methoxyphenylacetonitrile. A team at MIT reported a novel catalytic system in 2024 that achieves 92% yield with excellent purity, addressing previous challenges in large-scale synthesis. This advancement has important implications for drug discovery pipelines where this intermediate is increasingly utilized.

Pharmacological investigations have revealed that derivatives of 2-Amino-6-methoxyphenylacetonitrile exhibit promising activity against resistant bacterial strains. A Nature Communications paper (2024) detailed its incorporation into novel β-lactamase inhibitors that restore antibiotic efficacy against MRSA. The compound's ability to serve as both a hydrogen bond donor and acceptor contributes to its favorable binding characteristics.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have mapped the critical pharmacophoric elements of 2-Amino-6-methoxyphenylacetonitrile derivatives. These findings are informing the design of next-generation antiviral compounds targeting RNA-dependent RNA polymerase, with particular relevance to emerging viral threats.

From a drug development perspective, the compound's metabolic stability and favorable ADME properties have been characterized in recent preclinical studies. Research groups at several major pharmaceutical companies have incorporated 2-Amino-6-methoxyphenylacetonitrile scaffolds into their lead optimization programs for inflammatory and oncological targets.

The growing body of research suggests that 2-Amino-6-methoxyphenylacetonitrile will continue to play an important role in medicinal chemistry. Its versatility as a synthetic intermediate combined with the biological activity of its derivatives positions it as a valuable tool for addressing multiple therapeutic challenges. Future research directions likely include expanded applications in PROTAC design and covalent inhibitor development.